2-(4-methoxyphenoxy)-N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-[4-(4-pyrazin-2-ylpiperazin-1-yl)sulfonylphenyl]acetamide
• InChI: InChI=1S/C23H25N5O5S/c1-32-19-4-6-20(7-5-19)33-17-23(29)26-18-2-8-21(9-3-18)34(30,31)28-14-12-27(13-15-28)22-16-24-10-11-25-22/h2-11,16H,12-15,17H2,1H3,(H,26,29)
• InChI Key: UXIUIXMVHHJZKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C4=NC=CN=C4
• Molecular Formula: C23H25N5O5S
• Molecular Weight: 483.5 g/mol

Description

2-(4-methoxyphenoxy)-N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C23H25N5O5S and its molecular weight is 483.54. The purity is usually 95%.
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Scientific Research Applications

Computational and Pharmacological Evaluation

Research focused on the computational and pharmacological potential of novel derivatives, including those with structures similar to the specified compound, revealed insights into their docking against targets like epidermal growth factor receptor (EGFR) and tubulin. These compounds exhibited moderate inhibitory effects in various assays, indicating potential applications in toxicity assessment, tumor inhibition, and as analgesic and anti-inflammatory agents (Faheem, 2018).

Efficient Synthesis for PPARpan Agonism

An efficient synthesis route for a potent PPARpan agonist, structurally related to the specified compound, was developed. This synthesis, which afforded the agonist in a significant overall yield, involves regioselective bond formation and an efficient method of introducing specific functional groups, showcasing the compound's potential in metabolic regulation and therapeutic applications (Guo et al., 2006).

Synthesis and Antimicrobial Studies

Novel pyridine derivatives structurally akin to the compound were synthesized and evaluated for their antimicrobial activity. These compounds demonstrated considerable antibacterial properties, suggesting their potential use in developing new antimicrobial agents (Patel & Agravat, 2009).

Crystal Structure and DFT Calculations

Crystal structure studies and density functional theory (DFT) calculations on derivatives of the specified compound provided insights into their reactive sites and intermolecular interactions. Such studies are crucial for understanding the chemical behavior and potential pharmaceutical applications of these compounds (Kumara et al., 2017).

Anticonvulsant Activity of Kojic Acid Derivatives

Research into kojic acid derivatives, related in structure to the specified compound, revealed their potential as anticonvulsant compounds. This suggests possible applications in the treatment of neurological disorders, highlighting the compound's relevance in medicinal chemistry (Aytemir et al., 2010).